Cas no 93982-20-8 (Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI))

Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) structure
93982-20-8 structure
Product name:Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
CAS No:93982-20-8
MF:C37H66O4
MW:574.91754
CID:807227
PubChem ID:3023197

Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
    • 2-[2-(2-nonylphenoxy)ethoxy]ethyl octadecanoate
    • 2-[2-(nonylphenoxy)ethoxy]ethyl stearate
    • NS00039860
    • DTXSID60240122
    • 2-(2-(Nonylphenoxy)ethoxy)ethyl stearate
    • EINECS 301-211-3
    • 93982-20-8
    • Inchi: InChI=1S/C37H66O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-20-22-24-30-37(38)41-34-32-39-31-33-40-36-29-26-25-28-35(36)27-23-21-19-10-8-6-4-2/h25-26,28-29H,3-24,27,30-34H2,1-2H3
    • InChI Key: UOPBRKAGOWPWKP-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC(=O)OCCOCCOC1=CC=CC=C1CCCCCCCCC

Computed Properties

  • Exact Mass: 574.496111
  • Monoisotopic Mass: 574.496111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 32
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8
  • XLogP3: 14.6

Experimental Properties

  • Density: 0.929
  • Boiling Point: 637.4°C at 760 mmHg
  • Flash Point: 256°C
  • Refractive Index: 1.48

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